Cas no 1361512-85-7 (2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361512-85-7
• MF: C₁₁H₆Cl₃N₃O₂
• MW: 318.543239116669
• CID: 4968737
• Update Time: 2025-06-10

2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N3O2/c12-8-1-5(2-9(13)10(8)14)7-3-6(17(18)19)4-16-11(7)15/h1-4H,(H2,15,16)
• InChI Key： FQYVTRGUNRBKTQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(N)=NC=C(C=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine

Recent Advances in the Study of 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361512-85-7)

The compound 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361512-85-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the nitro group and the trichlorophenyl moiety in its structure has been shown to enhance its interaction with biological targets, particularly enzymes involved in microbial and cancer cell proliferation. Researchers have employed advanced computational modeling techniques to predict the binding affinity of this compound with various protein targets, revealing its potential as a lead compound for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine and evaluated their efficacy against multidrug-resistant bacterial strains. The results demonstrated significant inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest that this compound could serve as a valuable starting point for the development of new antibiotics to combat antibiotic resistance.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. Mechanistic studies indicate that the compound induces apoptosis through the activation of the intrinsic mitochondrial pathway, making it a candidate for further investigation as an anticancer agent.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on optimizing the compound's properties to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, 2-Amino-5-nitro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361512-85-7) represents a promising candidate for the development of novel antimicrobial and anticancer agents. Continued research efforts are essential to fully elucidate its mechanism of action and to translate these findings into clinically viable therapeutics. The compound's unique structural features and biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.